Cas no 6723-04-2 ( )
structure
Product Name:
CAS No:6723-04-2
MF:C13H9BrO2
MW:277.113363027573
CID:965587
PubChem ID:266990
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- DTXSID80986358
- (4-bromo-2-hydroxyphenyl)(phenyl)methanone
- 6723-04-2
- NSC106086
- NSC-106086
- SCHEMBL11350145
- (4-Bromo-2-hydroxy-phenyl)-phenyl-methanone
- DS-007773
-
-
- Inchi： 1S/C13H9BrO2/c14-10-6-7-11(12(15)8-10)13(16)9-4-2-1-3-5-9/h1-8,15H
- InChI Key： CLQYOOMZXFSHAT-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=C(C=1)O)C(C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 275.97857
- Monoisotopic Mass: 275.97859g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 248
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 37.3
Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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